Cas no 5957-84-6 (Pyridine,2-[3-(trifluoromethyl)phenyl]-)

• Product Name: Pyridine,2-[3-(trifluoromethyl)phenyl]-
• CAS No: 5957-84-6
• MF: C₁₂H₈F₃N
• MW: 223.193833351135
• CID: 385049
• Update Time: 2025-10-28

Pyridine,2-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-[3-(trifluoromethyl)phenyl]-
• 1-Cyclohexyl-4-(2-methoxy-benzyl)-piperazine
• Pyridine, 2-[3-(trifluoromethyl)phenyl]-
• 2-[3-(Trifluoromethyl)phenyl]pyridine

• Inchi： 1S/C12H8F3N/c13-12(14,15)10-5-3-4-9(8-10)11-6-1-2-7-16-11/h1-8H
• InChI Key： SYYLZPZMUSNHKU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C(F)(F)F)=C2)=NC=CC=C1

Computed Properties

• Exact Mass: 288.22034

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 150 °C(Press: 0.5 Torr)
• PSA: 15.71
• pka: 3.97±0.12(Predicted)

Additional information on Pyridine,2-[3-(trifluoromethyl)phenyl]-

Pyridine,2-[3-(Trifluoromethyl)Phenyl]- (CAS No: 5957-84-6)

Pyridine,2-[3-(Trifluoromethyl)Phenyl]-, also known by its CAS number 5957-84-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a trifluoromethyl-substituted phenyl group. The trifluoromethyl group introduces interesting electronic and steric properties, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of Pyridine,2-[3-(Trifluoromethyl)Phenyl]- in the development of advanced materials, particularly in the field of optoelectronics. Researchers have demonstrated that this compound can be used as a precursor for the synthesis of highly efficient organic light-emitting diodes (OLEDs). The trifluoromethyl group enhances the stability and luminous efficiency of the resulting materials, making them suitable for next-generation display technologies.

In addition to its role in materials science, Pyridine,2-[3-(Trifluoromethyl)Phenyl]- has also been explored for its applications in medicinal chemistry. Studies have shown that this compound exhibits promising pharmacological properties, particularly as a potential lead compound for the development of new drug candidates. Its ability to interact with specific biological targets makes it a valuable tool in drug discovery research.

The synthesis of Pyridine,2-[3-(Trifluoromethyl)Phenyl]- has been optimized in recent years to improve yield and reduce production costs. Novel synthetic routes have been developed that utilize environmentally friendly reagents and conditions, aligning with the growing demand for sustainable chemical processes. These advancements have made the compound more accessible for both academic and industrial applications.

In terms of physical properties, Pyridine,2-[3-(Trifluoromethyl)Phenyl]- is known for its high thermal stability and excellent solubility in organic solvents. These characteristics make it ideal for use in high-temperature applications and complex reaction systems. Furthermore, its electronic properties have been extensively studied using computational chemistry methods, providing deeper insights into its reactivity and potential uses.

The demand for Pyridine,2-[3-(Trifluoromethyl)Phenyl]- has grown significantly due to its versatility and performance in various chemical systems. As research continues to uncover new applications and improve synthetic methods, this compound is expected to play an increasingly important role in the advancement of modern chemistry and materials science.